Cas no 2228162-78-3 (2-(2-bromopropyl)-3-methylthiophene)

• Product Name: 2-(2-bromopropyl)-3-methylthiophene
• CAS No: 2228162-78-3
• MF: C₈H₁₁BrS
• MW: 219.141940355301
• CID: 5937480
• PubChem ID: 165789954
• Update Time: 2025-06-13

2-(2-bromopropyl)-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-3-methylthiophene
• 2228162-78-3
• EN300-1925879

• Inchi： 1S/C8H11BrS/c1-6-3-4-10-8(6)5-7(2)9/h3-4,7H,5H2,1-2H3
• InChI Key： XEELKFIORJNNBJ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=C(C)C=CS1

Computed Properties

• Exact Mass: 217.97648g/mol
• Monoisotopic Mass: 217.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-bromopropyl)-3-methylthiophene

Introduction to 2-(2-bromopropyl)-3-methylthiophene (CAS No. 2228162-78-3) and Its Emerging Applications in Chemical Biology

2-(2-bromopropyl)-3-methylthiophene, identified by the chemical abstracts service number CAS No. 2228162-78-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound belongs to the thiophene family, which is well-known for its presence in numerous biologically active molecules and industrial materials. The structural motif of thiophene, characterized by a benzene-like ring containing sulfur, makes it a versatile scaffold for medicinal chemistry and synthetic chemistry.

The introduction of bromine and methyl substituents at specific positions on the thiophene ring in 2-(2-bromopropyl)-3-methylthiophene introduces reactivity that is highly valuable for further functionalization. The bromopropyl side chain, in particular, provides a handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(2-bromopropyl)-3-methylthiophene, making it more accessible for research applications. The compound can be synthesized through various routes, including bromination of propyl-substituted thiophenes or condensation reactions involving appropriate precursors. The availability of high-purity samples has facilitated its use in both academic and industrial laboratories.

In the realm of chemical biology, 2-(2-bromopropyl)-3-methylthiophene has been explored as a building block for the development of novel bioactive molecules. Thiophene derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromine and methyl groups can modulate these activities by influencing electronic and steric properties, thereby tuning the interaction with biological targets.

One of the most compelling areas of research involving 2-(2-bromopropyl)-3-methylthiophene is its application in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and phosphatases play crucial roles in cellular signaling pathways, and their inhibition is often a key strategy in therapeutic intervention. The structural features of thiophene derivatives make them effective at binding to enzyme active sites, either through hydrophobic interactions or through coordination with metal ions.

For instance, studies have demonstrated that thiophene-based compounds can inhibit tyrosine kinases by mimicking natural substrates or by blocking substrate access to the active site. The presence of a bromine atom allows for further derivatization, enabling the optimization of binding affinity and selectivity. This has led to the development of several lead compounds that are currently being evaluated in preclinical studies.

The utility of 2-(2-bromopropyl)-3-methylthiophene extends beyond pharmaceutical applications into material science. Thiophene derivatives are known to exhibit interesting electronic properties, making them suitable for use in organic semiconductors, conductive polymers, and light-emitting diodes (OLEDs). The bromine substituent facilitates further functionalization via cross-coupling reactions, allowing chemists to tailor the electronic characteristics of these materials.

Recent research has highlighted the potential of thiophene-based materials in flexible electronics and energy storage devices. For example, copolymers incorporating thiophene units have been shown to enhance charge transport properties in organic field-effect transistors (OFETs). The ability to precisely control molecular architecture through techniques like palladium-catalyzed cross-coupling reactions has opened new avenues for developing high-performance electronic materials.

The synthesis and application of 2-(2-bromopropyl)-3-methylthiophene also contribute to the broader field of sustainable chemistry. By leveraging readily available starting materials and efficient synthetic routes, researchers can minimize waste and reduce energy consumption during production. Additionally, the modular nature of thiophene-based syntheses allows for the creation of libraries of compounds that can be screened for desired biological or material properties.

In conclusion, 2-(2-bromopropyl)-3-methylthiophene (CAS No. 2228162-78-3) is a versatile compound with significant potential in both chemical biology and material science. Its unique structural features enable diverse applications ranging from drug discovery to advanced materials development. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, driving innovation across multiple scientific disciplines.